Cas no 1805364-76-4 (2-Amino-5-(difluoromethyl)-4-methoxy-3-methylpyridine)

• Product Name: 2-Amino-5-(difluoromethyl)-4-methoxy-3-methylpyridine
• CAS No: 1805364-76-4
• MF: C₈H₁₀F₂N₂O
• MW: 188.174608707428
• CID: 4810641
• Update Time: 2025-09-22

2-Amino-5-(difluoromethyl)-4-methoxy-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(difluoromethyl)-4-methoxy-3-methylpyridine

• Inchi： 1S/C8H10F2N2O/c1-4-6(13-2)5(7(9)10)3-12-8(4)11/h3,7H,1-2H3,(H2,11,12)
• InChI Key： GRFTTZHCPKJUOW-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(C)=C1OC)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 1.5
• Topological Polar Surface Area: 48.1

Additional information on 2-Amino-5-(difluoromethyl)-4-methoxy-3-methylpyridine

Introduction to 2-Amino-5-(difluoromethyl)-4-methoxy-3-methylpyridine (CAS No. 1805364-76-4)

2-Amino-5-(difluoromethyl)-4-methoxy-3-methylpyridine, identified by its CAS number 1805364-76-4, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This pyridine derivative exhibits a unique structural framework that has garnered attention due to its potential biological activities and synthetic utility. The presence of multiple functional groups, including an amino group, a difluoromethyl moiety, a methoxy substituent, and a methyl group, contributes to its diverse chemical properties and reactivity patterns.

The compound's structure is characterized by a pyridine core, which is a common scaffold in many bioactive molecules. The pyridine ring itself is a heterocyclic aromatic compound, known for its stability and ability to participate in various chemical interactions. In this particular derivative, the amino group at the 2-position enhances its nucleophilicity, making it a valuable intermediate in the synthesis of more complex molecules. The difluoromethyl group at the 5-position introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and potentially modulate its biological activity.

The methoxy group at the 4-position and the methyl group at the 3-position further contribute to the compound's structural complexity. These substituents can affect the molecule's solubility, metabolic stability, and interaction with biological targets. The methoxy group, in particular, is often used in medicinal chemistry to enhance binding affinity and metabolic clearance, while the methyl group can influence steric hindrance and electronic distribution.

In recent years, 2-Amino-5-(difluoromethyl)-4-methoxy-3-methylpyridine has been explored in various research contexts, particularly in the development of novel therapeutic agents. Its structural features make it a promising candidate for further investigation in drug discovery programs. One of the key areas of interest has been its potential as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, and their dysregulation is associated with numerous diseases, including cancer. By targeting specific kinases, it may be possible to develop treatments that modulate these pathways effectively.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to enhance pharmacokinetic properties such as metabolic stability and binding affinity. The difluoromethyl group in 2-Amino-5-(difluoromethyl)-4-methoxy-3-methylpyridine is a prime example of how fluorine atoms can be strategically incorporated into molecules to improve their efficacy. Fluorine substitution can lead to increased lipophilicity, reduced susceptibility to metabolic degradation, and improved binding interactions with biological targets.

Another area where this compound has shown promise is in the development of antimicrobial agents. The unique combination of functional groups may confer activity against resistant bacterial strains by interfering with essential bacterial processes or metabolic pathways. The amino group can participate in hydrogen bonding interactions with bacterial targets, while the difluoromethyl group may enhance membrane penetration or stability against enzymatic degradation.

The methoxy and methyl groups also contribute to the compound's potential as an antimicrobial agent by influencing its overall shape and electronic distribution. These features can affect how the molecule interacts with bacterial enzymes or receptors, potentially leading to novel mechanisms of action. Additionally, the pyridine core itself is known to be present in many antimicrobial compounds due to its ability to disrupt bacterial cell wall synthesis or other critical functions.

In addition to its pharmaceutical applications, 2-Amino-5-(difluoromethyl)-4-methoxy-3-methylpyridine has been explored for its potential use in materials science and agrochemicals. Its structural versatility allows for modifications that could tailor its properties for specific applications. For instance, derivatives of this compound could be designed to exhibit enhanced stability under various environmental conditions or improved compatibility with existing materials.

The synthesis of 2-Amino-5-(difluoromethyl)-4-methoxy-3-methylpyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines or condensation reactions involving appropriate precursors. The introduction of fluorinated groups often requires specialized conditions due to their reactivity and sensitivity to hydrolysis or oxidation.

One notable aspect of working with this compound is its potential role as a building block for more complex molecules. Its reactive sites allow for further functionalization through various chemical transformations, making it a valuable intermediate in synthetic chemistry. Researchers have leveraged these properties to develop libraries of related compounds for high-throughput screening assays aimed at identifying new bioactive molecules.

The growing interest in fluorinated pyridines as pharmacophores has driven innovation in synthetic methodologies tailored to these structures. Advances in catalytic processes have enabled more efficient introductions of fluorine atoms into pyridine derivatives like 2-Amino-5-(difluoromethyl)-4-methoxy-3-methylpyridine, reducing reaction times and improving overall yields. These advancements are crucial for enabling large-scale production needed for preclinical and clinical studies.

In conclusion,2-Amino-5-(difluoromethyl)-4-methoxy-3-methylpyridine (CAS No. 1805364-76-4) represents a promising compound with diverse applications across pharmaceuticals, materials science, and agrochemicals. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new therapeutic possibilities,this compound will likely remain at the forefront of medicinal chemistry innovation, driving advancements that benefit human health and industrial applications alike.